Cas no 75373-70-5 (4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol)

4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol is a chlorinated tertiary alcohol featuring an alkyne functional group, making it a versatile intermediate in organic synthesis. Its molecular structure, combining a phenyl ring with a hydroxyl and alkyne moiety, allows for selective modifications, particularly in pharmaceutical and agrochemical applications. The chlorophenyl group enhances stability and reactivity, facilitating cross-coupling and cycloaddition reactions. The tertiary alcohol functionality provides steric hindrance, improving selectivity in nucleophilic substitutions. This compound is valued for its role in synthesizing complex molecules, including bioactive compounds and specialty chemicals. Its well-defined reactivity profile and structural features make it a useful building block in research and industrial processes.

4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol structure

75373-70-5 structure

Product Name:4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol

CAS No:75373-70-5

MF:C₁₁H₁₁ClO

MW:194.657442331314

MDL:MFCD06803758

CID:2449215

PubChem ID:11735713

Update Time:2025-10-29

4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

- 4-(4-CHLOROPHENYL)-2-METHYL-3-BUTYN-2-OL
- 4-{4-chlorophenyl)-2-methylbut-3-yn-2-ol
- MFCD06803758
- CS-0366357
- 4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol
- SCHEMBL11217017
- 4-(4-Chloro-phenyl)-2-methyl-but-3-yn-2-ol
- C78444
- 75373-70-5
- AKOS004117943
- MDL： MFCD06803758
- Inchi： 1S/C11H11ClO/c1-11(2,13)8-7-9-3-5-10(12)6-4-9/h3-6,13H,1-2H3
- InChI Key： RKKBVTMMZKMCHJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C#CC(C)(C)O)=CC=1

Computed Properties

Exact Mass: 194.0498427Da
Monoisotopic Mass: 194.0498427Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 20.2Å²

4-(4-Chlorophenyl)-2-methylbut-3-yn-2-ol Pricemore >>

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